Cas no 1330756-19-8 (1,9-dioxaspiro[5.5]undecan-4-amine)

• Product Name: 1,9-dioxaspiro[5.5]undecan-4-amine
• CAS No: 1330756-19-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 4588651
• PubChem ID: 56737765
• Update Time: 2025-05-20

1,9-dioxaspiro[5.5]undecan-4-amine Chemical and Physical Properties

Names and Identifiers

• 1,9-dioxaspiro[5.5]undecan-4-amine
• AKOS013421959
• Z1192342327
• EN300-102783
• 1330756-19-8

• Inchi： 1S/C9H17NO2/c10-8-1-4-12-9(7-8)2-5-11-6-3-9/h8H,1-7,10H2
• InChI Key： PJWRZNHJMHNNFJ-UHFFFAOYSA-N
• SMILES： O1C2(CCOCC2)CC(N)CC1

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 44.5Ų

Additional information on 1,9-dioxaspiro[5.5]undecan-4-amine

Recent Advances in the Study of 1,9-dioxaspiro[5.5]undecan-4-amine (CAS: 1330756-19-8) and Its Applications in Chemical Biology and Medicine

The compound 1,9-dioxaspiro[5.5]undecan-4-amine (CAS: 1330756-19-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, highlighting its synthesis, biological activities, and emerging roles in drug discovery.

Recent studies have demonstrated that 1,9-dioxaspiro[5.5]undecan-4-amine exhibits promising pharmacological properties, including its ability to modulate specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) revealed that this compound acts as a selective inhibitor of certain enzymes involved in inflammatory responses, making it a potential candidate for the development of anti-inflammatory drugs. The study utilized advanced computational modeling and in vitro assays to elucidate the compound's mechanism of action.

In addition to its anti-inflammatory potential, 1,9-dioxaspiro[5.5]undecan-4-amine has been investigated for its role in central nervous system (CNS) disorders. A 2024 study in ACS Chemical Neuroscience reported that the compound crosses the blood-brain barrier effectively and exhibits neuroprotective effects in preclinical models of neurodegenerative diseases. These findings suggest its utility in developing novel therapeutics for conditions such as Alzheimer's and Parkinson's diseases.

The synthesis of 1,9-dioxaspiro[5.5]undecan-4-amine has also seen advancements. A recent publication in Organic Letters (2023) described an optimized synthetic route that improves yield and scalability, addressing previous challenges in large-scale production. This development is critical for facilitating further pharmacological and clinical studies.

Despite these promising results, challenges remain. For example, the compound's pharmacokinetic profile, including its metabolism and potential toxicity, requires further investigation. Ongoing research aims to address these gaps, with several preclinical trials currently underway to evaluate its safety and efficacy in more complex biological systems.

In conclusion, 1,9-dioxaspiro[5.5]undecan-4-amine (CAS: 1330756-19-8) represents a versatile scaffold with significant potential in chemical biology and medicine. Its diverse biological activities and improved synthetic accessibility position it as a promising candidate for future drug development efforts. Continued research will be essential to fully unlock its therapeutic potential and translate these findings into clinical applications.